Cas no 188783-78-0 (2F-Peracetyl-Fucose)

• Product Name: 2F-Peracetyl-Fucose
• CAS No: 188783-78-0
• MF: C₁₂H₁₇FO₇
• MW: 292.257588148117
• MDL: MFCD22124251
• CID: 2085811
• PubChem ID: 18661011
• Update Time: 2025-04-21

2F-Peracetyl-Fucose Chemical and Physical Properties

Names and Identifiers

• 2,6-Dideoxy-2-fluoro-L-galactopyranose 1,3,4-Triacetate
• 1,3,4-Tri-O-acetyl-2-deoxy-2-fluoro-L-fucose
• 2,6-Dideoxy-2-fluoro-L-galactopyranose triacetate
• [(2S,3R,4R,5S)-4,6-Diacetoxy-5-fluoro-2-methyl-tetrahydropyran-3-yl] acetate
• 2F-Peracetyl-Fucose
• SCHEMBL2100161
• MFCD22124251
• 2,6-dideoxy-2-fluoro-1,3,4-triacetate-L-galactosepyranose
• (2S,3R,4R,5S)-4,6-BIS(ACETYLOXY)-5-FLUORO-2-METHYLOXAN-3-YL ACETATE
• E87445
• 1,3,4-Tri-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose, Min. 98%
• (3S,4R,5R,6S)-3-Fluoro-6-methyltetrahydro-2H-pyran-2,4,5-triyltriacetate
• 188783-78-0
• HY-W096600
• Z-1028
• L-Galactopyranose, 2,6-dideoxy-2-fluoro-, triacetate
• (3S,4R,5R,6S)-3-Fluoro-6-methyltetrahydro-2H-pyran-2,4,5-triyl Triacetate; 2,6-Dideoxy-2-fluoro-L-galactopyranose Triacetate
• MS-24174
• CS-0158712
• 1,3,4-Tri-o-acetyl-2,6-dideoxy-2-fluoro-l-galactopyranose
• C12H17FO7
• PD130845
• DA-60131
• AKOS027447513
• 2-Deoxy-2-fluoro-1,3,4-tri-O-acetyl-alpha,beta-L-fucopyranose
• [(2S,3R,4R,5S)-4,6-Diacetyloxy-5-fluoro-2-methyloxan-3-yl] acetate
• (3S,4R,5R,6S)-3-Fluoro-6-methyltetrahydro-2H-pyran-2,4,5-triyl triacetate
• Peracetylated 2-fluoro 2-deoxy-L-fucose
• MT15919

• MDL： MFCD22124251
• Inchi： 1S/C12H17FO7/c1-5-10(18-6(2)14)11(19-7(3)15)9(13)12(17-5)20-8(4)16/h5,9-12H,1-4H3/t5-,9-,10+,11-,12?/m0/s1
• InChI Key： QFVJLBVULJFLKN-VLCHEQJQSA-N
• SMILES： F[C@@H]1C(OC(C)=O)O[C@@H](C)[C@H]([C@H]1OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 292.09583104g/mol
• Monoisotopic Mass: 292.09583104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.9 g/l) (25 º C),